1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid
Overview
Description
1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid is a chemical compound with a unique structure that includes a cyclobutane ring and a sulfone group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid typically involves the reaction of cyclobutane-1-carboxylic acid with a sulfone precursor under specific conditions. The reaction may require the use of catalysts and controlled temperatures to ensure the formation of the desired product.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form.
Chemical Reactions Analysis
Types of Reactions
1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products, depending on the reagents and conditions used.
Reduction: Reduction reactions can convert the sulfone group to other functional groups.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.
Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or sulfides.
Scientific Research Applications
1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies of enzyme interactions and metabolic pathways.
Industry: The compound may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological processes, such as enzyme activity and signal transduction. The exact mechanism of action may vary depending on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
1-(1,1-dioxo-1lambda6-thian-4-yl)cyclopropane-1-carboxylic acid: A similar compound with a cyclopropane ring instead of a cyclobutane ring.
2-(1,1-dioxo-1lambda6-thian-4-yl)acetic acid: Another related compound with an acetic acid moiety.
Uniqueness
1-(1,1-dioxo-1lambda6-thian-4-yl)cyclobutane-1-carboxylic acid is unique due to its specific structure, which includes a cyclobutane ring and a sulfone group. This unique structure imparts distinct chemical and physical properties, making it valuable for various applications in scientific research and industry.
Properties
CAS No. |
1539562-27-0 |
|---|---|
Molecular Formula |
C10H16O4S |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
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